Cas no 114701-62-1 (Benzenepropanoic acid, a,a-difluoro-b-oxo-, ethyl ester)

• Product Name: Benzenepropanoic acid, a,a-difluoro-b-oxo-, ethyl ester
• CAS No: 114701-62-1
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• MDL: MFCD00721522
• CID: 130427
• PubChem ID: 4164642
• Update Time: 2025-06-09

Benzenepropanoic acid, a,a-difluoro-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a,a-difluoro-b-oxo-, ethyl ester
• 2,2-Difluoro-3-oxo-3-phenyl-propionic acid ethyl ester
• ETHYL 2,2-DIFLUORO-3-OXO-3-PHENYLPROPANOATE
• ethyl 2,2-difluoro-3-oxo-3-phenyl-propanoate
• ethyl benzoyldifluoroacetate
• BENZOYLDIFLUOROACETIC ACID, ETHYL ESTER
• MFCD00721522
• DCGGVYJJQIYTNH-UHFFFAOYSA-N
• 114701-62-1
• Benzenepropanoic acid, alpha,alpha-difluoro-beta-oxo-, ethyl ester
• AKOS003614562
• FT-0642787
• EN300-7441527
• DTXSID30400135
• 2,2-DIFLUORO-3-OXO-3-PHENYL-PROPIONICACIDETHYLESTER

• MDL： MFCD00721522
• Inchi： 1S/C11H10F2O3/c1-2-16-10(15)11(12,13)9(14)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： DCGGVYJJQIYTNH-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 228.06000
• Monoisotopic Mass: 228.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 79°C 0,02mm
• Flash Point: 114°C
• Refractive Index: 1.476
• PSA: 43.37000
• LogP: 2.06770

Benzenepropanoic acid, a,a-difluoro-b-oxo-, ethyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Additional information on Benzenepropanoic acid, a,a-difluoro-b-oxo-, ethyl ester

Recent Advances in the Study of Benzenepropanoic acid, α,α-difluoro-β-oxo-, ethyl ester (CAS: 114701-62-1)

Benzenepropanoic acid, α,α-difluoro-β-oxo-, ethyl ester (CAS: 114701-62-1) is a fluorinated organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique difluoro-β-keto ester moiety, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, prodrugs, and fluorinated analogs of natural products, highlighting its importance in modern pharmaceutical research.

One of the key areas of investigation has been the role of this compound in the synthesis of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs). Researchers have demonstrated that the introduction of fluorine atoms at the α-position of the carbonyl group can significantly alter the pharmacokinetic and pharmacodynamic properties of the resulting molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of Benzenepropanoic acid, α,α-difluoro-β-oxo-, ethyl ester as a precursor for the development of novel COX-2 inhibitors with enhanced selectivity and reduced gastrointestinal toxicity.

In addition to its applications in NSAID development, this compound has also been investigated for its potential in antiviral and anticancer therapies. A recent preprint on bioRxiv described the synthesis of a series of fluorinated nucleoside analogs using Benzenepropanoic acid, α,α-difluoro-β-oxo-, ethyl ester as a key building block. These analogs exhibited promising activity against RNA viruses, including SARS-CoV-2, by interfering with viral replication mechanisms. The study emphasized the importance of the difluoro-β-keto ester moiety in enhancing the metabolic stability and bioavailability of the nucleoside analogs.

Another notable advancement involves the use of this compound in the development of prodrugs. Researchers have exploited its reactivity to design prodrugs that can be selectively activated in target tissues, thereby minimizing off-target effects. A 2024 study in Chemical Communications detailed the synthesis of a fluorinated prodrug of a tyrosine kinase inhibitor, which demonstrated improved tumor penetration and reduced systemic toxicity in preclinical models. The study attributed these benefits to the unique physicochemical properties imparted by the difluoro-β-keto ester group.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Benzenepropanoic acid, α,α-difluoro-β-oxo-, ethyl ester. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability. A 2023 patent application disclosed a novel catalytic method for the preparation of this compound, achieving higher purity and reduced environmental impact compared to traditional methods. This advancement is expected to facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, Benzenepropanoic acid, α,α-difluoro-β-oxo-, ethyl ester (CAS: 114701-62-1) represents a valuable tool in the arsenal of medicinal chemists. Its unique structural features enable the development of fluorinated analogs with enhanced biological activity and improved drug-like properties. Ongoing research continues to uncover new applications for this compound, underscoring its potential to address unmet medical needs in areas such as inflammation, viral infections, and cancer. Future studies are likely to explore its utility in other therapeutic areas, further solidifying its role in modern drug discovery.